Cas no 389582-37-0 (Benzaldehyde, 4-(1-phenylethenyl)-)

• Product Name: Benzaldehyde, 4-(1-phenylethenyl)-
• CAS No: 389582-37-0
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• CID: 1494828
• PubChem ID: 11413126
• Update Time: 2025-04-21

Benzaldehyde, 4-(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1-phenylethenyl)-
• 4-(1-phenylethenyl)benzaldehyde
• DTXSID00465079
• SCHEMBL17521331
• 389582-37-0

• Inchi： 1S/C15H12O/c1-12(14-5-3-2-4-6-14)15-9-7-13(11-16)8-10-15/h2-11H,1H2
• InChI Key： WXQHVUXVWQMUEE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C(=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.08886
• Monoisotopic Mass: 208.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07